4'-Hydroxy-2',6'-dimethyl-[1,1'-biphenyl]-3-carbaldehyde
Overview
Description
The compound is a derivative of biphenyl, which is an organic compound that consists of two connected phenyl rings . The “4’-Hydroxy” part suggests the presence of a hydroxyl (-OH) group on the 4th carbon of one of the phenyl rings. The “2’,6’-dimethyl” part indicates the presence of two methyl (-CH3) groups on the 2nd and 6th carbons of the same phenyl ring .
Molecular Structure Analysis
The molecular structure of this compound would likely consist of a biphenyl core with a hydroxyl group and two methyl groups attached to one of the phenyl rings . The exact structure would depend on the specific positions of these groups on the ring.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. For instance, the hydroxyl group might undergo reactions typical of alcohols, such as esterification or oxidation .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the hydroxyl and methyl groups might influence its solubility, boiling point, and melting point .Scientific Research Applications
Oxidation and Polymerization
One of the applications of related compounds involves the oxidation of similar compounds, which leads to the formation of acids and their self-condensation into various oligo(acetal-esters). This demonstrates the potential of these compounds in polymerization processes and their role in creating complex chemical structures (Maślińska-Solich et al., 1995).
Crystal Structure and Spectroscopic Properties
Compounds with structures similar to 4'-Hydroxy-2',6'-dimethyl-[1,1'-biphenyl]-3-carbaldehyde have been studied for their crystal structure and spectroscopic properties. This includes analyses through X-ray diffraction and density functional theory (DFT) calculations, revealing insights into molecular interactions and structures (Chen, 2016).
Synthesis and Reaction Studies
Research has been conducted on the synthesis and reactions of similar compounds, providing insights into chemical transformations and the potential for creating novel compounds. These studies explore various chemical reactions and their outcomes, contributing to the field of synthetic chemistry (Acheson et al., 1979).
Biological Activity
Studies have been conducted on the biological activity of compounds similar to this compound. This includes the exploration of antimicrobial activity and the potential for use in medical applications (El Azab et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-(4-hydroxy-2,6-dimethylphenyl)benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2/c1-10-6-14(17)7-11(2)15(10)13-5-3-4-12(8-13)9-16/h3-9,17H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGTRSFUXNGBZKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C2=CC=CC(=C2)C=O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70630651 | |
Record name | 4'-Hydroxy-2',6'-dimethyl[1,1'-biphenyl]-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70630651 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
805250-31-1 | |
Record name | 4'-Hydroxy-2',6'-dimethyl[1,1'-biphenyl]-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70630651 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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